![molecular formula C9H11BrO2 B1374229 1-bromo-2-(ethoxymethoxy)Benzene CAS No. 186521-04-0](/img/structure/B1374229.png)
1-bromo-2-(ethoxymethoxy)Benzene
Overview
Description
“1-bromo-2-(ethoxymethoxy)Benzene” is a chemical compound with the molecular formula C9H11BrO2 . It is an organobromine compound .
Synthesis Analysis
The synthesis of “1-bromo-2-(ethoxymethoxy)Benzene” could involve electrophilic aromatic substitution reactions, such as bromination . The synthesis of polysubstituted benzenes often requires careful planning due to the directing effects of substituents . The order of reactions can significantly affect the products produced .Molecular Structure Analysis
The molecular structure of “1-bromo-2-(ethoxymethoxy)Benzene” can be analyzed using various methods, including ab initio HF and Density Functional Theory (B3LYP) calculations . These methods can provide detailed information about the molecule’s geometry and vibrational frequencies .Chemical Reactions Analysis
The chemical reactions involving “1-bromo-2-(ethoxymethoxy)Benzene” could include electrophilic aromatic substitution reactions, such as bromination . In these reactions, benzene is attacked by an electrophile, resulting in the substitution of hydrogens .Scientific Research Applications
Ethoxybromination of Enamides
Research by Nocquet‐Thibault et al. (2013) utilized a compound similar to 1-bromo-2-(ethoxymethoxy)benzene in a process for the ethoxybromination of enamides. They achieved the regioselective creation of α-bromo hemiaminals, which have broad application potential in various chemical transformations (Nocquet‐Thibault, Retailleau, Cariou, & Dodd, 2013).
Synthesis of Isoindoles
Kuroda and Kobayashi (2015) described a synthesis method for 1-substituted 3-alkoxy-1H-isoindoles using 1-bromo-2-(dialkoxymethyl)benzenes, which are structurally related to 1-bromo-2-(ethoxymethoxy)benzene. This synthesis contributes to the production of compounds with potential pharmaceutical applications (Kuroda & Kobayashi, 2015).
Electrosynthesis of Tetrahydrofuran Derivatives
Esteves, Ferreira, and Medeiros (2007) used compounds analogous to 1-bromo-2-(ethoxymethoxy)benzene for the electrosynthesis of tetrahydrofuran derivatives. This process is significant in the field of organic synthesis, particularly in the formation of cyclic organic structures (Esteves, Ferreira, & Medeiros, 2007).
Molecular Electronics
In the field of molecular electronics, Stuhr-Hansen et al. (2005) discussed the use of aryl bromides, closely related to 1-bromo-2-(ethoxymethoxy)benzene, as building blocks for molecular wires. This research is vital for the development of new materials for electronic devices (Stuhr-Hansen, Sørensen, Moth‐Poulsen, Christensen, Bjørnholm, & Nielsen, 2005).
Bromophenols Synthesis from Red Algae
Guo et al. (2011) synthesized bromophenols, which have potential biological activities, starting from compounds structurally similar to 1-bromo-2-(ethoxymethoxy)benzene. Their process highlights the importance of these compounds in medicinal chemistry and drug discovery (Guo, Li, Li, Shi, & Han, 2011).
Mechanism of Action
Target of Action
This compound is a derivative of benzene, and it’s likely that its targets would be similar to those of other benzene derivatives .
Mode of Action
Benzene derivatives typically interact with their targets through various chemical reactions, such as substitution or addition reactions .
Safety and Hazards
Safety measures for handling “1-bromo-2-(ethoxymethoxy)Benzene” include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
properties
IUPAC Name |
1-bromo-2-(ethoxymethoxy)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO2/c1-2-11-7-12-9-6-4-3-5-8(9)10/h3-6H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLTNYNSUKBKUKH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCOC1=CC=CC=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-bromo-2-(ethoxymethoxy)Benzene |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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